5-{[(2,4-Difluorophenyl)methyl]sulfanyl}-11-(3,4-dimethylphenyl)-3,4,6,9,10-pentaazatricyclo[7.3.0.0^{2,6}]dodeca-1(12),2,4,7,10-pentaene

• IUPAC Name: 5-[(2,4-difluorophenyl)methylsulfanyl]-11-(3,4-dimethylphenyl)-3,4,6,9,10-pentazatricyclo[7.3.0.02,6]dodeca-4,7-diene
• InChI: InChI=1S/C22H23F2N5S/c1-13-3-4-15(9-14(13)2)19-11-20-21-25-26-22(28(21)7-8-29(20)27-19)30-12-16-5-6-17(23)10-18(16)24/h3-10,19-21,25,27H,11-12H2,1-2H3
• InChI Key: ULZDDHRGKNBPRC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C2CC3C4NN=C(N4C=CN3N2)SCC5=C(C=C(C=C5)F)F)C
• Molecular Formula: C22H23F2N5S
• Molecular Weight: 427.5 g/mol

Description

5-{[(2,4-Difluorophenyl)methyl]sulfanyl}-11-(3,4-dimethylphenyl)-3,4,6,9,10-pentaazatricyclo[7.3.0.0^{2,6}]dodeca-1(12),2,4,7,10-pentaene is a useful research compound. Its molecular formula is C22H17F2N5S and its molecular weight is 421.47. The purity is usually 95%.
BenchChem offers high-quality 5-{[(2,4-Difluorophenyl)methyl]sulfanyl}-11-(3,4-dimethylphenyl)-3,4,6,9,10-pentaazatricyclo[7.3.0.0^{2,6}]dodeca-1(12),2,4,7,10-pentaene suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-{[(2,4-Difluorophenyl)methyl]sulfanyl}-11-(3,4-dimethylphenyl)-3,4,6,9,10-pentaazatricyclo[7.3.0.0^{2,6}]dodeca-1(12),2,4,7,10-pentaene including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthetic Methodologies and Structural Analyses

• Synthesis and Structural Characterization : Research by Clerici et al. (1999) developed a convenient synthesis method for 4-sulfanylmethylene-5(4H)-oxazolones, leading to the preparation of unknown 2-sulfanyl-1-aminocyclopropanecarboxylic acid derivatives. This study underlines the utility of sulfanyl groups in synthetic chemistry, which could be related to the manipulation of complex molecules like the one Clerici, Gelmi, & Pocar, 1999.

• Advanced Polymer Materials : Wang et al. (2015) synthesized a new difluorodiphenyl sulfone monomer and further polymerized it into poly(arylene ether sulfone)s containing pendent 3,5-dimethylphenyl groups. These materials showed excellent thermal and alkaline stabilities, indicating the potential for high-performance materials development from complex sulfone and sulfanyl-containing molecules Wang, Shen, Chang, Xiaoyan, & Li, 2015.

• Electrochemical Fluorination : Abe, Nagase, and Baba (1973) reported on the electrochemical fluorination of dithiols and cyclic sulfides, leading to the synthesis of novel perfluoropolymethylene bis(sulfur pentafluoride)s. This process highlights the potential for incorporating fluorine and sulfur functionalities into complex cyclic structures, which could be relevant for the synthesis or modification of the compound Abe, Nagase, & Baba, 1973.

• Heterocyclic Compounds Synthesis : The work by Rozentsveig et al. (2022) focused on heterocyclization processes leading to the formation of thiophene and pyrrole derivatives from bis(2-chloroprop-2-en-1-yl)sulfide. This study demonstrates the versatility of sulfur-containing compounds in generating heterocyclic structures, which might offer insights into the reactivity and potential transformations of the compound of interest Rozentsveig et al., 2022.